Cas no 1314703-14-4 (2-methyl-2-3-(propan-2-yl)phenylpropanoic acid)

• Product Name: 2-methyl-2-3-(propan-2-yl)phenylpropanoic acid
• CAS No: 1314703-14-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6076433
• PubChem ID: 58290435
• Update Time: 2025-10-31

2-methyl-2-3-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-3-(propan-2-yl)phenylpropanoic acid
• SCHEMBL12546163
• 1314703-14-4
• 2-methyl-2-[3-(propan-2-yl)phenyl]propanoic acid
• EN300-1139392

• Inchi： 1S/C13H18O2/c1-9(2)10-6-5-7-11(8-10)13(3,4)12(14)15/h5-9H,1-4H3,(H,14,15)
• InChI Key： YIEUKVDGKVJXHD-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC=C(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-methyl-2-3-(propan-2-yl)phenylpropanoic acid

Compound CAS No. 1314703-14-4: 2-Methyl-2-(3-(propan-2-yl)phenyl)propanoic Acid

2-Methyl-2-(3-(propan-2-yl)phenyl)propanoic acid (CAS No. 1314703-14-4) is a chemical compound with a unique structure that has garnered attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound belongs to the class of substituted propanoic acids, which are known for their versatility in organic synthesis and their role as intermediates in the production of more complex molecules.

The molecular structure of 2-methyl-2-(3-(propan-2-yl)phenyl)propanoic acid is characterized by a propanoic acid backbone with a methyl group attached to the second carbon atom. The phenyl ring, substituted at the 3-position with an isopropyl group, adds complexity to the molecule and influences its physical and chemical properties. This substitution pattern not only enhances the molecule's stability but also contributes to its potential bioactivity, making it a subject of interest in drug discovery research.

Recent studies have explored the synthesis and characterization of this compound, focusing on optimizing reaction conditions to achieve high yields and purity. Researchers have employed various synthetic strategies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to construct the desired molecule. These methods have been refined to minimize side reactions and improve selectivity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In terms of physical properties, 2-methyl-2-(3-(propan-2-yl)phenyl)propanoic acid exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity, which is crucial for determining its suitability in different chemical processes. The compound's stability under various storage conditions has also been evaluated, with results indicating that it remains stable at room temperature for extended periods when stored away from light and moisture.

The biological activity of this compound has been a focal point of recent investigations. Preclinical studies have demonstrated that 2-methyl-2-(3-(propan-2-yl)phenyl)propanoic acid exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, research into its potential as an anticancer agent has revealed that it may inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis.

Another area of interest lies in the application of this compound as an intermediate in the synthesis of more complex molecules. Its structure serves as a versatile building block for constructing larger frameworks with diverse functional groups. For instance, researchers have utilized this compound as a starting material for synthesizing bioactive compounds with potential applications in neurodegenerative diseases and metabolic disorders.

From an environmental perspective, the ecotoxicological profile of CAS No. 1314703-14-4 has been assessed to evaluate its potential impact on aquatic ecosystems. Studies indicate that while it is not inherently toxic at low concentrations, prolonged exposure to high doses may lead to adverse effects on aquatic organisms. These findings underscore the importance of implementing proper waste management practices during its production and use.

In conclusion, 2-methyl-2-(3-(propan-2-yl)phenyl)propanoic acid (CAS No. 1314703-14-4) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with its favorable physical and chemical properties, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its biological activity and synthetic capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.